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Compound of Interest

Compound Name: 9-Oxonerolidol

Cat. No.: B580015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Oxonerolidol is a sesquiterpenoid of interest within the scientific community, recognized for

its potential therapeutic applications, including its antibacterial and antifungal properties. This

technical guide provides an in-depth overview of the predicted chemical properties of 9-
Oxonerolidol, alongside relevant experimental protocols and a visualization of its potential

mechanism of action. The information presented herein is intended to support further research

and drug development efforts centered on this compound.

Predicted Physicochemical Properties
A comprehensive prediction of the physicochemical properties of 9-Oxonerolidol was

generated using the SwissADME web tool. The Simplified Molecular Input Line Entry System

(SMILES) string for 9-Oxonerolidol, CC(=CCCC(=O)C(C)(O)C=C)C, was used as the input for

these predictions. The results are summarized in the table below, offering insights into the

molecule's likely behavior in various chemical and biological systems.
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Property Predicted Value Unit

Molecular Formula C15H24O2

Molecular Weight 236.35 g/mol

Boiling Point 361.8 ± 42.0 °C

Density 0.935 ± 0.06 g/cm³

pKa 14.36 ± 0.29

LogP (Octanol/Water) 3.54

Water Solubility (LogS) -3.67

Water Solubility 4.23e-02 g/L

Water Solubility 1.79e-04 mol/L

Gastrointestinal Absorption High

Blood-Brain Barrier Permeant Yes

Experimental Protocols
The following are detailed methodologies for the experimental determination of key

physicochemical properties of sesquiterpenoids like 9-Oxonerolidol.

Determination of n-Octanol/Water Partition Coefficient
(LogP) - Shake Flask Method (OECD TG 117)
The shake-flask method is a widely accepted standard for determining the partition coefficient

(LogP) of a substance between n-octanol and water.

Principle: A known amount of the test substance is dissolved in a mixture of pre-saturated n-

octanol and water. The mixture is shaken until equilibrium is reached, after which the

concentrations of the substance in both phases are measured. The LogP is the logarithm of the

ratio of the concentration in the n-octanol phase to that in the aqueous phase.

Procedure:
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Preparation of Solvents: Pre-saturate n-octanol with water and water with n-octanol by

shaking them together for 24 hours, followed by separation of the two phases.

Test Substance Preparation: Prepare a stock solution of 9-Oxonerolidol in a suitable solvent

(e.g., DMSO) if it is not directly soluble in the octanol-water mixture.

Partitioning: In a suitable vessel, combine a measured volume of the pre-saturated n-octanol

and pre-saturated water. Add a small, accurately known amount of the 9-Oxonerolidol stock

solution.

Equilibration: Shake the vessel at a constant temperature until equilibrium is achieved. The

time required for equilibration should be determined in preliminary experiments.

Phase Separation: Centrifuge the mixture to ensure complete separation of the n-octanol

and water phases.

Concentration Analysis: Determine the concentration of 9-Oxonerolidol in each phase using

a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC).

Calculation: Calculate the LogP using the formula: LogP = log10([Concentration in Octanol] /

[Concentration in Water]).

Determination of Water Solubility - Flask Method (OECD
TG 105)[1][2][3][4]
The flask method is a straightforward approach for determining the water solubility of

substances.

Principle: An excess amount of the test substance is agitated in water at a constant

temperature until saturation is reached. The concentration of the substance in the aqueous

solution is then determined analytically.

Procedure:

Apparatus: Use a constant temperature bath, a suitable stirring device, and analytical

instrumentation for concentration measurement.
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Test Substance Addition: Add an excess amount of 9-Oxonerolidol to a flask containing a

known volume of distilled or deionized water.

Equilibration: Stir the mixture in the constant temperature bath for a sufficient period to reach

equilibrium (saturation). This duration should be determined from preliminary tests.

Phase Separation: Allow the mixture to stand in the temperature bath to allow undissolved

material to settle. If necessary, centrifuge or filter the solution to remove any suspended

particles.

Concentration Analysis: Take a sample of the clear aqueous phase and determine the

concentration of dissolved 9-Oxonerolidol using a validated analytical method (e.g., HPLC,

GC-MS).

Calculation: The water solubility is reported as the measured concentration of the saturated

solution at the specified temperature.

Potential Mechanism of Action: Signaling Pathway
Sesquiterpenoids have been reported to exert their antimicrobial and anti-inflammatory effects

through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2][3][4][5][6]

This pathway is a key regulator of the inflammatory response and cell survival. The following

diagram illustrates a plausible mechanism by which 9-Oxonerolidol may inhibit this pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b580015?utm_src=pdf-body
https://www.benchchem.com/product/b580015?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11990674/
https://pubmed.ncbi.nlm.nih.gov/9430659/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3389994/
https://pubmed.ncbi.nlm.nih.gov/10553091/
https://www.researchgate.net/publication/12032196_A_Sesquiterpene_Lactone_Costunolide_from_Magnolia_grandiflora_Inhibits_NF-kB_by_Targeting_IkB_Phosphorylation
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705726/
https://www.benchchem.com/product/b580015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular
Cell Membrane

Cytoplasm

Nucleus

Bacterial/Fungal Stimulus Toll-like
Receptor

Activates
MyD88 IRAK TRAF6

IKK Complex
(IKKα/β/γ)

Activates
IkB NF-κBPhosphorylates IkB

IkB

NF-κB
(p50/p65) NF-κB

Translocates to NucleusReleases

9-Oxonerolidol Inhibits

DNA
Binds to Pro-inflammatory

Gene Expression

Induces

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Pre-saturated
n-Octanol and Water

Combine Solvents and
9-Oxonerolidol Solution

Prepare 9-Oxonerolidol
Stock Solution

Shake to Equilibrate

Centrifuge for
Phase Separation

Analyze Octanol Phase
(HPLC/GC)

Analyze Aqueous Phase
(HPLC/GC)

Calculate LogP

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of
9-Oxonerolidol

Physicochemical
Properties

LogP (Lipophilicity) Water Solubility Molecular Weight pKa

Membrane Permeability Oral Bioavailability

Biological Activity
(Antibacterial/Antifungal)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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